5-(4-Bromophenyl)-4,5-dihydro-1,3-oxazol-2-amine

• IUPAC Name: 5-(4-bromophenyl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C9H9BrN2O/c10-7-3-1-6(2-4-7)8-5-12-9(11)13-8/h1-4,8H,5H2,(H2,11,12)
• InChI Key: QKNWNIQGFNMGFH-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=N1)N)C2=CC=C(C=C2)Br
• Molecular Formula: C9H9BrN2O
• DSSTOX Substance ID: DTXSID00694246
• Molecular Weight: 241.08 g/mol
• CAS RN: 10145-39-8

Description

5-(4-Bromophenyl)-4,5-dihydro-1,3-oxazol-2-amine (5-bromo-4,5-DHO) is an organic amine compound that has been studied for its potential applications in scientific research. It is a derivative of the oxazole ring system, which is an important heterocyclic compound found in many natural products. 5-bromo-4,5-DHO has been used in various studies, including those related to drug discovery, drug metabolism, and biochemistry.

Scientific Research Applications

Synthesis and Pharmacological Properties

5-(4-Bromophenyl)-4,5-dihydro-1,3-oxazol-2-amine and its derivatives have been studied extensively in the field of medicinal chemistry for their various pharmacological properties. For example, derivatives of this compound, such as 2-(4-(4-bromophenylsulfonyl)phenyl)-4-arylidene-oxazol-5(4H)-ones, have been synthesized and characterized for their analgesic activity. These compounds were evaluated using pharmacological tests like the writhing test and the hot plate test, indicating potential analgesic effects without lethal toxicity. Furthermore, molecular docking simulations suggested their affinity against molecular targets related to pain and inflammation (Bărbuceanu et al., 2020).

Metabolic Studies

Metabolic studies of related compounds, such as 4-methylaminorex (4,5-dihydro-4-methyl-5-phenyl-2-oxazolamine), have provided insights into their metabolic fate, suggesting similarities with amphetamines. These studies involved administering tritiated norephedrine to rats and analyzing excreted metabolites, which were primarily the parent drug and its slight oxidative deamination and aromatic hydroxylation products. These findings contribute to understanding the metabolism of related oxazoline derivatives in biological systems (Henderson et al., 1995).

Neuropharmacological Effects

The neuropharmacological effects of oxazoline derivatives have also been a subject of research. Certain derivatives have been studied for their potential antidepressant properties in animal models. For instance, 2-amino-2-oxazoline derivatives exhibited antidepressant profiles, suggesting their pharmacological relevance in treating depressive disorders. These compounds, through various pharmacological tests, demonstrated their efficacy in antagonizing reserpine-induced hypothermia and ptosis, among other effects, without significant monoamine oxidase inhibitory activity, indicating a distinct mechanism of action for their antidepressant effects (Bourin et al., 1988).